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Compound of Interest

Compound Name: Emylcamate

Cat. No.: B1671231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Emylcamate, a compound recognized for its anxiolytic and muscle relaxant

effects. The information is presented to support research, drug development, and quality

control activities.

Chemical Identity
Emylcamate, chemically known as 3-methylpentan-3-yl carbamate, is a carbamate ester.[1] It

was developed as a therapeutic agent for anxiety and tension.[1]
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Identifier Value

IUPAC Name 3-methylpentan-3-yl carbamate[1]

Other Names
1-Ethyl-1-methylpropyl carbamate[2], tert-Hexyl

carbamate[1]

CAS Number 78-28-4

Chemical Formula C₇H₁₅NO₂

Molecular Weight 145.20 g/mol

Canonical SMILES CCC(C)(CC)OC(=O)N

InChI
InChI=1S/C7H15NO2/c1-4-7(3,5-2)10-6(8)9/h4-

5H2,1-3H3,(H2,8,9)

InChI Key SLWGJZPKHAXZQL-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physicochemical properties of Emylcamate is presented below. These

parameters are critical for understanding its behavior in biological systems and for formulation

development.
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Property Value

Appearance Solid powder

Melting Point 56-58.5 °C

Boiling Point 233.3 °C at 760 mmHg

35 °C at 1.0 torr

24 °C at 0.7 torr

Water Solubility 4.0 mg/mL

Solubility in Organic Solvents
Freely soluble in ethanol, diethyl ether, benzene,

and glycol ethers. Soluble in DMSO.

Octanol-Water Partition Coefficient (LogP) 1.68 (experimental)

Vapor Pressure 0.70 mmHg

Density 0.959 g/cm³ (estimated)

Refractive Index 1.438 (estimated)

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Emylcamate are crucial for

reproducibility and further research.

Two primary methods for the synthesis of Emylcamate have been reported.

Method 1: Initial Synthesis

This method involves the reaction of 3-methyl-3-pentanol with potassium cyanate and

trichloroacetic acid.

Materials: 3-methyl-3-pentanol, potassium cyanate, trichloroacetic acid, suitable solvent

(e.g., a non-polar organic solvent).

Procedure:
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Dissolve 3-methyl-3-pentanol in a suitable solvent in a reaction vessel.

Add potassium cyanate to the solution.

Slowly add trichloroacetic acid to the reaction mixture while stirring. The acid acts as a

catalyst.

Maintain the reaction at a controlled temperature (specific temperature not detailed in

available literature) for a sufficient duration to allow for the formation of the carbamate

ester.

After the reaction is complete, quench the reaction mixture, for example, by adding water.

Extract the product into an organic solvent.

Wash the organic layer to remove impurities.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude Emylcamate by recrystallization from a suitable solvent system, such as

aqueous ethanol.

Method 2: Improved Synthesis

An improved method utilizes sodium cyanate and trifluoroacetic acid, which is reported to offer

better efficiency.

Materials: 3-methyl-3-pentanol, sodium cyanate, trifluoroacetic acid, suitable solvent.

Procedure:

Combine 3-methyl-3-pentanol and sodium cyanate in a reaction vessel with a suitable

solvent.

Carefully add trifluoroacetic acid to the mixture.
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Control the reaction conditions (temperature, time) to optimize the yield.

Follow a similar workup and purification procedure as described in Method 1.

While specific experimental protocols for Emylcamate are not detailed in the provided search

results, standard laboratory techniques would be employed.

Melting Point: Determined using a melting point apparatus where a small sample is heated

slowly, and the temperature range from the first sign of melting to complete liquefaction is

recorded.

Boiling Point: Measured using a distillation apparatus. For measurements at reduced

pressure, a vacuum pump and a manometer are required.

Solubility: Determined by adding a known amount of Emylcamate to a specific volume of the

solvent at a constant temperature. The mixture is agitated until equilibrium is reached, and

the concentration of the dissolved solute is measured, often by techniques like UV-Vis

spectroscopy or HPLC after filtration.

Octanol-Water Partition Coefficient (LogP): Typically determined using the shake-flask

method. A solution of Emylcamate in a mixture of n-octanol and water is shaken until

equilibrium is achieved. The concentrations of Emylcamate in the octanol and water phases

are then measured to calculate the partition coefficient.

Mechanism of Action and Signaling Pathway
The anxiolytic and muscle relaxant properties of Emylcamate are believed to be mediated

through its interaction with the GABAergic system in the central nervous system (CNS). It is

suggested to act as a positive allosteric modulator of GABA-A receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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